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Compound of Interest

Compound Name: Dantrolene-13C3

Cat. No.: B564431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and a representative experimental application for Dantrolene-13C3. The
information is intended to support researchers, scientists, and drug development professionals
in the safe and effective use of this isotopically labeled compound.

Safety Data Sheet (SDS) Summary

The following tables summarize the key safety and property information for Dantrolene. This
information is compiled from various supplier safety data sheets for Dantrolene and its
isotopically labeled analogs and should be considered representative for Dantrolene-13C3.
Users must always refer to the specific SDS provided by their supplier before handling the

compound.

Physical and Chemical Properties
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Property Value Source

Chemical Formula C1113C3H10N40s [1]

Molecular Weight 317.23 g/mol [1][2]
Yellow-orange solid crystalline

Appearance [3]
powder

Solubility Poor water solubility [4]

Storage Temperature

4°C, sealed in a cool, well-
ventilated area away from
direct sunlight and ignition

sources.

[5]

Toxicological Information

Metric Value Species Source
LDso (Oral) 7,432 mg/kg Rat [6]
LDLO (Oral) 600 mg/kg Woman [6]
Intraperitoneal LDso 413 mg/kg Rat [6]
Subcutaneous LDso >16 g/kg Rat [6]

Hazard ldentification

Hazard Statement Description

H341 Suspected of causing genetic defects.[6]

H351 Suspected of causing cancer.[6]

H361 Suspected of damaging fertility or the unborn
child.[6]

H373 May cause damage to organs through

prolonged or repeated exposure.[6]
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Handling Precautions

Strict adherence to safety protocols is essential when handling Dantrolene-13C3.

o Engineering Controls: Use only in areas with appropriate exhaust ventilation to minimize dust
and aerosol formation.[5]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate safety glasses or goggles.[3]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3]
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[7]

o Safe Handling Practices:

[e]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

o

Avoid prolonged or repeated exposure.[8]

o

Keep away from sources of ignition.[8]

[¢]

Take precautionary measures against static discharge.[8]

[¢]

Wash hands thoroughly after handling.[9]
o First Aid Measures:

o Inhalation: Move the exposed person to fresh air. Seek medical attention if symptoms
persist.[10]

o Skin Contact: Immediately wash with soap and water and rinse thoroughly.[8]

o Eye Contact: Rinse opened eye for several minutes under running water. If symptoms
persist, consult a doctor.[8]

o Ingestion: Rinse mouth and consult a doctor. Do not induce vomiting.[9]
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Mechanism of Action: Signaling Pathway

Dantrolene acts as a postsynaptic muscle relaxant by inhibiting the release of calcium ions
from the sarcoplasmic reticulum in muscle cells.[4] It achieves this by binding to and
antagonizing the ryanodine receptor 1 (RyR1), a key channel for calcium release.[1] This
reduction in intracellular calcium concentration uncouples muscle excitation from contraction.
[11]

Caption: Dantrolene's mechanism of action in a skeletal muscle cell.

Representative Experimental Protocol:
Quantification of Dantrolene in Plasma using LC-
MS/MS with Dantrolene-13C3 as an Internal
Standard

This protocol outlines a common use for Dantrolene-13C3 as an internal standard for the
accurate quantification of Dantrolene in biological matrices, such as plasma, using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Objective

To determine the concentration of Dantrolene in plasma samples from a pharmacokinetic study
using a stable isotope-labeled internal standard (Dantrolene-13C3) to correct for matrix effects
and variations in sample processing and instrument response.

Materials and Reagents

e Dantrolene (analytical standard)

Dantrolene-13C3 (internal standard)

Control plasma (e.g., human, rat)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Water (LC-MS grade)

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS/MS system

Stock and Working Solutions

» Dantrolene Stock Solution (1 mg/mL): Accurately weigh and dissolve Dantrolene in a suitable
solvent (e.g., DMSO or methanol).

o Dantrolene-13C3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and
dissolve Dantrolene-13C3 in the same solvent.

» Dantrolene Working Solutions: Prepare a series of dilutions from the stock solution in 50%
acetonitrile to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

o Dantrolene-13C3 Working Solution (50 ng/mL): Dilute the internal standard stock solution in
50% acetonitrile.

Sample Preparation

» Protein Precipitation:

o

Pipette 50 pL of plasma sample (calibration standard, quality control, or unknown) into a
microcentrifuge tube.

o

Add 10 pL of the Dantrolene-13C3 working solution (50 ng/mL) and vortex briefly.

o

Add 150 pL of cold acetonitrile to precipitate proteins.

[¢]

Vortex vigorously for 1 minute.

e Centrifugation:
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o Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

e Supernatant Transfer:

o Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC) Conditions:
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pum)
o Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: A suitable gradient to separate Dantrolene from matrix components (e.g., 5% to
95% B over 5 minutes).

o Flow Rate: 0.4 mL/min
o Injection Volume: 5 pL
e Mass Spectrometry (MS/MS) Conditions:

o lonization Mode: Electrospray lonization (ESI), positive or negative ion mode (to be
optimized).

o Multiple Reaction Monitoring (MRM):

» Dantrolene: Monitor a specific precursor-to-product ion transition (e.g., m/z 315 -> m/z
240).

= Dantrolene-13C3: Monitor the corresponding transition for the labeled compound (e.g.,
m/z 318 -> m/z 243).

o Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal
intensity.
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Data Analysis

 Integrate the peak areas for both Dantrolene and Dantrolene-13C3 for each sample.
o Calculate the peak area ratio (Dantrolene / Dantrolene-13C3).

» Construct a calibration curve by plotting the peak area ratio against the known
concentrations of the calibration standards.

o Determine the concentration of Dantrolene in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Experimental Workflow Diagram
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Sample Preparation

Plasma Sample (50 pL)

:

Add Dantrolene-13C3 IS (10 pL)

:

Add Acetonitrile (150 pL) & Vortex

:

Centrifuge (14,000 x g, 10 min)

:

Transfer Supernatant

Anavlysis

LC-MS/MS Analysis

:

Data Acquisition (MRM)

Data Processing

Peak Area Integration

:

Calculate Peak Area Ratio

:

Construct Calibration Curve

:

Quantify Unknown Samples

Click to download full resolution via product page

Caption: Workflow for Dantrolene quantification using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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